Cas no 2680708-64-7 (2-[(4-Fluorophenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: 2-[(4-Fluorophenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 2680708-64-7
• MF: C₁₄H₁₆FNO₄
• MW: 281.279547691345
• CID: 6352742
• PubChem ID: 165918261
• Update Time: 2025-05-20

2-[(4-Fluorophenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-fluorophenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2680708-64-7
• EN300-28286191
• 2-[(4-Fluorophenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

• Inchi： 1S/C14H16FNO4/c1-2-7-20-14(19)16-9-11(13(17)18)8-10-3-5-12(15)6-4-10/h2-6,11H,1,7-9H2,(H,16,19)(H,17,18)
• InChI Key： JETGHPGGISMWNC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C(=O)O)CNC(=O)OCC=C

Computed Properties

• Exact Mass: 281.10633615g/mol
• Monoisotopic Mass: 281.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-[(4-Fluorophenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Professional Introduction to Compound with CAS No. 2680708-64-7 and Product Name: 2-[(4-Fluorophenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic Acid

The compound identified by the CAS number 2680708-64-7 and the product name 2-[(4-Fluorophenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a 4-fluorophenyl moiety and an amide group linked to a prop-2-enyl ether suggests unique chemical properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds. The 4-fluorophenyl substituent in this molecule contributes to its lipophilicity and metabolic stability, which are critical factors in drug design. These attributes enhance the compound's bioavailability and prolong its half-life in vivo, making it an attractive scaffold for developing novel therapeutic agents. The amide bond within the structure also plays a crucial role in modulating biological activity, as amides are known for their versatility in drug molecules.

The prop-2-enyl ether component of the molecule introduces an additional layer of complexity, which can influence both its solubility and reactivity. This feature is particularly interesting from a synthetic chemistry perspective, as it provides multiple sites for functionalization. Such structural diversity allows chemists to fine-tune the compound's properties for specific applications, such as targeting particular enzymatic pathways or improving pharmacokinetic profiles.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance binding affinity and selectivity. For instance, fluorine atoms can increase the metabolic stability of drug candidates by resisting hydrolysis and oxidation. The 4-fluorophenyl group in this compound is likely to contribute to these effects, making it a valuable building block for designing next-generation therapeutics.

Moreover, the amide group linked to a prop-2-enyl ether suggests potential interactions with biological targets such as enzymes and receptors. Amides are frequently found in biologically active molecules due to their ability to form hydrogen bonds, which are essential for stable interactions with proteins. The prop-2-enyl ether moiety may further enhance these interactions by providing additional conformational flexibility. This structural motif could be exploited to develop compounds with improved binding affinities and reduced off-target effects.

From a synthetic chemistry standpoint, the synthesis of this compound presents several challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and selective functionalization strategies have enabled chemists to assemble intricate molecular frameworks efficiently. These advancements have opened up new avenues for exploring the pharmacological potential of this compound.

Recent research has also demonstrated the utility of fluorinated aromatic compounds in addressing various therapeutic challenges, including inflammation, cancer, and neurodegenerative diseases. The 4-fluorophenyl group in this molecule may contribute to its efficacy by modulating receptor activity or inhibiting key enzymatic pathways involved in disease progression. Additionally, the presence of an amide bond suggests potential applications in designing protease inhibitors or other enzyme-targeting agents.

The prop-2-enyl ether component may further enhance the compound's therapeutic profile by influencing its pharmacokinetic properties. For example, ethers are known for their ability to improve blood-brain barrier penetration, which could be beneficial for developing treatments for central nervous system disorders. This structural feature may also contribute to the compound's solubility and bioavailability, critical factors for ensuring effective drug delivery.

In conclusion, the compound with CAS number 2680708-64-7 and product name 2-[(4-Fluorophenyl)methyl]-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the 4-fluorophenyl, amide bond, and prop-2-enyl ether moieties, make it a versatile scaffold for developing novel therapeutics. Recent advancements in synthetic chemistry and medicinal chemistry have positioned this compound as a valuable asset in the quest for new drugs targeting various diseases.